3-cyclopropyl-N-[(5-fluoro-2-thienyl)methyl]-1-methyl-1H-pyrazol-5-amine

• Molecular Formula: C12H15ClFN3S
• Molecular Weight: 287.78 g/mol
• IUPAC Name: 5-cyclopropyl-N-[(5-fluorothiophen-2-yl)methyl]-2-methylpyrazol-3-amine;hydrochloride
• InChI: InChI=1S/C12H14FN3S.ClH/c1-16-12(6-10(15-16)8-2-3-8)14-7-9-4-5-11(13)17-9;/h4-6,8,14H,2-3,7H2,1H3;1H
• InChI Key: SXWJHRGEBLOBLJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2CC2)NCC3=CC=C(S3)F.Cl

Description

This compound belongs to the N-substituted pyrazol-5-amine class, characterized by a pyrazole core substituted at the 3-position with a cyclopropyl group and at the 5-amine position with a (5-fluoro-2-thienyl)methyl moiety. Though direct synthesis data for this compound are absent in the provided evidence, structural analogs suggest that reductive amination or condensation reactions involving pyrazol-5-amine precursors and aldehydes (e.g., 5-fluoro-2-thiophenecarboxaldehyde) may be viable synthetic routes .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-cyclopropyl-N-[(5-fluoro-2-thienyl)methyl]-1-methyl-1H-pyrazol-5-amine typically involves multi-step organic reactions. One common approach is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds . This method involves the reaction of a boronic acid derivative with a halogenated precursor under palladium catalysis. The reaction conditions are generally mild and tolerant of various functional groups.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield. The choice of solvents, catalysts, and purification methods are tailored to maximize efficiency and minimize environmental impact.

Chemical Reactions Analysis

Types of Reactions

3-cyclopropyl-N-[(5-fluoro-2-thienyl)methyl]-1-methyl-1H-pyrazol-5-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed using agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the fluorinated thienyl moiety.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Nucleophiles like amines or thiols.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce alcohols or amines.

Scientific Research Applications

3-cyclopropyl-N-[(5-fluoro-2-thienyl)methyl]-1-methyl-1H-pyrazol-5-amine has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 3-cyclopropyl-N-[(5-fluoro-2-thienyl)methyl]-1-methyl-1H-pyrazol-5-amine involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can modulate the activity of these targets through binding interactions, leading to changes in cellular pathways and physiological effects.

Comparison with Similar Compounds

Key Observations :

• Cyclopropyl vs.
• Fluorine Positioning : The 5-fluoro-thienyl group in the target compound may enhance metabolic stability compared to fluoropyridinyl or methoxybenzyl groups .
• Heteroaromatic vs. Aromatic Substituents : The thiophene ring in the target compound offers distinct electronic properties (electron-deficient due to fluorine) compared to pyridine or benzyl groups, influencing binding interactions .

2.3. Spectroscopic Characterization

• NMR : Cyclopropyl protons typically resonate at δ 0.5–1.5 ppm (quartet or multiplet), distinct from tert-butyl singlets (~1.3 ppm) .
• MS : The target compound’s ESIMS would likely show [M+H]+ peaks ~265 m/z, contrasting with 206 m/z for fluoropyridinyl analogs .
• IR: Stretching vibrations for C-F (1100–1000 cm⁻¹) and thiophene C-S (700–600 cm⁻¹) are diagnostic for the target compound .

Research Implications

• Drug Design : The 5-fluoro-thienyl group in the target compound could serve as a bioisostere for phenyl or pyridinyl groups, optimizing target engagement and ADME properties.
• Synthetic Optimization : Lessons from tert-butyl analogs (e.g., solvent-free conditions ) may guide efficient large-scale synthesis of the target compound.
• Unanswered Questions : The biological activity and crystal structure (e.g., hydrogen-bonding patterns ) of the target compound remain uncharacterized in the provided evidence.